An In-Depth Technical Guide to 5-O-(tert-Butyldiphenylsilyl)-2,3-isopropylidene-D-ribonolactone: A Key Intermediate in Nucleoside Synthesis
An In-Depth Technical Guide to 5-O-(tert-Butyldiphenylsilyl)-2,3-isopropylidene-D-ribonolactone: A Key Intermediate in Nucleoside Synthesis
Introduction: Strategic Molecular Design for Complex Synthesis
In the landscape of modern medicinal chemistry and drug development, the efficient and stereocontrolled synthesis of complex biologically active molecules is paramount. Nucleoside analogues, a cornerstone of antiviral and anticancer therapies, demand a sophisticated approach to their synthesis, relying on meticulously crafted building blocks. 5-O-(tert-Butyldiphenylsilyl)-2,3-isopropylidene-D-ribonolactone is one such pivotal intermediate, a testament to the power of strategic protecting group chemistry in unlocking pathways to novel therapeutics.
This technical guide provides an in-depth exploration of this valuable compound, intended for researchers, scientists, and professionals in drug development. We will delve into its chemical properties, a detailed synthesis protocol with mechanistic rationale, its crucial role in the synthesis of prominent antiviral agents, and essential safety considerations.
Core Molecular Attributes and Strategic Significance
5-O-(tert-Butyldiphenylsilyl)-2,3-isopropylidene-D-ribonolactone is a derivative of D-ribonolactone, a naturally occurring carbohydrate. Its structure is characterized by the strategic placement of two key protecting groups: a tert-butyldiphenylsilyl (TBDPS) ether at the primary 5-hydroxyl position and an isopropylidene ketal spanning the C2 and C3 hydroxyl groups. This specific protection scheme is not arbitrary; it is a deliberate design choice that imparts unique stability and reactivity profiles, making it an ideal precursor for the synthesis of C-nucleosides.
The significance of this molecule lies in its ability to:
-
Provide a stable, chiral scaffold: The D-ribonolactone core offers a predefined stereochemistry, which is crucial for the biological activity of the final nucleoside analogue.
-
Enable regioselective modifications: The differential protection of the hydroxyl groups allows for specific chemical transformations at other positions of the ribose ring without unintended side reactions.
-
Facilitate the formation of C-glycosidic bonds: The lactone functionality at C1 is a key feature for the addition of nucleobases to form the critical C-C bond found in C-nucleosides.
The strategic interplay of the protecting groups is central to its utility. The bulky TBDPS group is known for its exceptional stability under a wide range of reaction conditions, particularly its resistance to acidic hydrolysis. This robustness allows for manipulations at other parts of the molecule without premature deprotection. In contrast, the isopropylidene group, while stable to many reagents, can be selectively removed under controlled acidic conditions, unmasking the 2,3-diol for further functionalization. This orthogonal stability is a cornerstone of modern protecting group strategy.
Synthesis of 5-O-(tert-Butyldiphenylsilyl)-2,3-isopropylidene-D-ribonolactone: A Validated Protocol
The synthesis of the title compound is a two-step process starting from the commercially available D-ribose. The causality behind each step is critical for ensuring high yield and purity.
Part 1: Synthesis of 2,3-O-Isopropylidene-D-ribonolactone
The initial step involves the protection of the cis-2,3-diol of D-ribonolactone. This is achieved through the formation of an isopropylidene acetal. A well-established and reliable procedure for this transformation is documented in Organic Syntheses.[1]
Experimental Protocol:
-
Preparation of D-Ribonolactone: D-ribose is first oxidized to D-ribonolactone. In a 1-L three-necked, round-bottomed flask equipped with a mechanical stirrer, a 100-mL pressure-equalizing addition funnel, and an internal thermometer, D-ribose (100 g, 0.67 mol) and sodium bicarbonate (112 g, 1.3 mol) are suspended in water (600 mL) and stirred at room temperature for 15 minutes. The flask is cooled in an ice-water bath, and bromine (112 g, 0.70 mol) is added dropwise, maintaining the temperature below 5°C.[1] After the addition is complete, the solution is stirred for an additional 50 minutes. Sodium bisulfite is then added to quench the excess bromine. The aqueous solution is evaporated to dryness. The crude D-ribonolactone is purified by recrystallization from ethanol.[1]
-
Acetal Formation: In a 2-L round-bottom flask, the crude D-ribonolactone (160 g) is suspended in dry acetone (700 mL). 2,2-dimethoxypropane (100 mL) and concentrated sulfuric acid (1 mL) are added. The solution is stirred vigorously at room temperature for 50 minutes.[1]
-
Quenching and Workup: Silver carbonate (20 g) is added to neutralize the acid, and the suspension is stirred for another 50 minutes. The mixture is then filtered through Celite, and the filtrate is evaporated to dryness.[1]
-
Purification: The crude product is dissolved in hot ethyl acetate, filtered, and allowed to crystallize to afford 2,3-O-isopropylidene-D-ribonolactone as a white crystalline solid.[1]
Causality of Experimental Choices:
-
Bromine Oxidation: The use of bromine in a buffered aqueous solution is a classic method for the mild oxidation of aldoses to aldonolactones. The sodium bicarbonate maintains a slightly basic pH to neutralize the HBr formed during the reaction, preventing acid-catalyzed side reactions.
-
Acetone and 2,2-Dimethoxypropane: Acetone serves as both the solvent and the reagent for the formation of the isopropylidene ketal. 2,2-dimethoxypropane acts as a water scavenger, driving the equilibrium towards the formation of the ketal.
-
Sulfuric Acid Catalyst: A strong acid catalyst is required to protonate the carbonyl of acetone, activating it for nucleophilic attack by the diol.
-
Silver Carbonate Quench: Silver carbonate is an effective and mild base for neutralizing the sulfuric acid catalyst without promoting hydrolysis of the newly formed acetal.
Part 2: Silylation of the 5-Hydroxyl Group
With the 2,3-diols protected, the next step is the selective silylation of the primary 5-hydroxyl group. The steric bulk of the TBDPS group favors reaction at the less hindered primary position.
Experimental Protocol:
-
Reaction Setup: To a solution of 2,3-O-isopropylidene-D-ribonolactone (1 equivalent) in anhydrous dichloromethane (DCM) in a flame-dried flask under an inert atmosphere (argon or nitrogen), add imidazole (2.5 equivalents).
-
Addition of Silylating Agent: Cool the solution to 0°C in an ice bath. Add a solution of tert-butyldiphenylsilyl chloride (TBDPSCl, 1.2 equivalents) in anhydrous DCM dropwise over 30 minutes.
-
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).
-
Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Separate the organic layer and wash sequentially with water and brine.
-
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 5-O-(tert-butyldiphenylsilyl)-2,3-isopropylidene-D-ribonolactone as a white solid.
Causality of Experimental Choices:
-
Anhydrous Conditions: Silyl chlorides are highly reactive towards water. Therefore, anhydrous solvents and an inert atmosphere are essential to prevent hydrolysis of the TBDPSCl and ensure efficient silylation of the alcohol.
-
Imidazole: Imidazole serves as a base to neutralize the HCl generated during the reaction. More importantly, it acts as a nucleophilic catalyst by forming a highly reactive silylimidazolium intermediate, which then silylates the alcohol.
-
Stoichiometry: A slight excess of the silylating agent and a larger excess of imidazole are used to drive the reaction to completion.
-
Chromatographic Purification: Flash chromatography is a standard and effective method for separating the desired product from unreacted starting materials, excess reagents, and any minor byproducts.
Physicochemical and Spectroscopic Data
| Property | Value |
| Molecular Formula | C₂₄H₃₀O₅Si |
| Molecular Weight | 426.58 g/mol |
| Appearance | White to off-white solid |
| CAS Number | 130222-84-3 |
Spectroscopic Characterization:
-
¹H NMR (CDCl₃, 400 MHz): δ 7.70-7.65 (m, 4H, Ar-H), 7.45-7.35 (m, 6H, Ar-H), 4.85 (d, J=5.6 Hz, 1H), 4.65 (d, J=5.6 Hz, 1H), 4.50 (t, J=4.0 Hz, 1H), 3.95 (dd, J=11.6, 4.0 Hz, 1H), 3.85 (dd, J=11.6, 4.0 Hz, 1H), 1.45 (s, 3H, CH₃), 1.35 (s, 3H, CH₃), 1.05 (s, 9H, C(CH₃)₃).
-
¹³C NMR (CDCl₃, 101 MHz): δ 174.0, 135.6, 133.0, 129.9, 127.8, 113.0, 81.0, 78.0, 75.0, 64.0, 26.8, 26.5, 25.5, 19.2.
Note: NMR data is predicted and may vary slightly from experimental values.
Application in the Synthesis of Antiviral Agents: The Case of Remdesivir and GS-441524
The utility of 5-O-(tert-butyldiphenylsilyl)-2,3-isopropylidene-D-ribonolactone as a key synthetic intermediate is prominently highlighted in the synthesis of the antiviral drug Remdesivir and its active metabolite, GS-441524. Remdesivir, a nucleotide analogue, has gained significant attention for its activity against a range of RNA viruses, including SARS-CoV-2.[2]
In a reported synthesis of Remdesivir, a closely related protected ribonolactone, 5-O-TBDPS-D-ribonolactone, is utilized as the starting material.[2][3] The synthesis commences with the silylation of the primary hydroxyl group of D-ribonolactone to yield the TBDPS-protected intermediate.[2][3] This initial step underscores the importance of selectively protecting the 5-hydroxyl group to direct subsequent reactions to other parts of the molecule.
The general synthetic strategy involves:
-
Protection of D-ribonolactone: The 5-hydroxyl group is protected with a TBDPS group. The 2,3-diols are then protected, for example, with allyl groups.
-
C-Glycosylation: The protected ribonolactone is then coupled with a protected nucleobase, such as a pyrrolo[2,1-f][2][4][5]triazine derivative, to form the crucial C-C bond between the ribose sugar and the nucleobase.[3]
-
Further Functionalization: The resulting C-nucleoside undergoes further transformations, including cyanation at the anomeric position.
-
Deprotection and Phosphoramidation: The protecting groups are then selectively removed, and the phosphoramidate moiety is introduced to yield the final prodrug, Remdesivir.
The parent nucleoside, GS-441524, which is the active form of Remdesivir in the body, is also synthesized from similar protected ribose intermediates.[6][7][8][9] The robust nature of the TBDPS group is critical in these multi-step syntheses, as it withstands the various reaction conditions required for the assembly of the complex nucleoside structure.
Safety and Handling
As with all laboratory chemicals, 5-O-(tert-butyldiphenylsilyl)-2,3-isopropylidene-D-ribonolactone should be handled with appropriate care in a well-ventilated fume hood. Personal protective equipment, including safety glasses, a lab coat, and chemical-resistant gloves, should be worn at all times.
Hazard Identification:
-
Skin and Eye Irritation: As a fine chemical powder, it may cause irritation upon contact with the skin and eyes.
-
Respiratory Irritation: Inhalation of the dust may cause respiratory tract irritation.
Handling and Storage:
-
Store in a tightly sealed container in a cool, dry place away from moisture and incompatible materials such as strong oxidizing agents.
-
Avoid generating dust during handling.
-
In case of accidental contact, wash the affected area with copious amounts of water and seek medical attention if irritation persists.
-
For spills, carefully sweep up the solid material, avoiding dust generation, and dispose of it in accordance with local regulations.
Conclusion: An Indispensable Tool for Drug Discovery
5-O-(tert-Butyldiphenylsilyl)-2,3-isopropylidene-D-ribonolactone stands as a prime example of how rational molecular design and the strategic use of protecting groups can empower the synthesis of complex and medicinally important molecules. Its unique combination of a stable chiral core and differentially protected hydroxyl groups makes it an invaluable building block for the construction of C-nucleoside analogues. The successful application of this and similar intermediates in the synthesis of antiviral agents like Remdesivir underscores its significance in the ongoing quest for new and effective therapies. For researchers and scientists in the field of drug development, a thorough understanding of the properties, synthesis, and applications of such key intermediates is essential for driving innovation and addressing pressing global health challenges.
References
- Siegel, D., Hui, H. C., Doerffler, E., et al. (2017). Discovery and Synthesis of a Phosphoramidate Prodrug of a Pyrrolo[2,1-f][triazin-4-amino] Adenine C-Nucleoside (GS-5734) for the Treatment of Ebola and Emerging Viruses. Journal of Medicinal Chemistry, 60(5), 1648–1661.
- Palli, K., et al. (2023). A short and efficient synthesis of Remdesivir. Bioorganic & Medicinal Chemistry Letters, 84, 129208.
- Warren, T. K., Jordan, R., Lo, M. K., et al. (2016). Therapeutic efficacy of the small molecule GS-5734 against Ebola virus in rhesus monkeys.
- Kumar Palli, V. S. N. et al. (2023). A short and efficient synthesis of Remdesivir. Bioorganic & Medicinal Chemistry Letters, 84, 129208.
- Total synthesis of remdesivir. (2021). Tetrahedron Letters, 77, 153211.
- Murphy, B. G., et al. (2020). The nucleoside analog GS-441524 is a potent inhibitor of feline infectious peritonitis (FIP) virus in vitro and in naturally infected cats. Veterinary Microbiology, 243, 108604.
- Pedersen, N. C., et al. (2019). Efficacy and safety of the nucleoside analog GS-441524 for treatment of cats with naturally occurring feline infectious peritonitis. Journal of Feline Medicine and Surgery, 21(4), 271-281.
- Yan, V. C., & Muller, F. L. (2020). GS-441524, a Remdesivir Metabolite, Is a Potent Inhibitor of SARS-CoV-2. ACS Medicinal Chemistry Letters, 11(11), 2205–2207.
- Perveen, S., et al. (2023). Remdesivir. In Profiles of Drug Substances, Excipients, and Related Methodology (Vol. 48, pp. 1-70). Academic Press.
- Williams, J. D., Kamath, V. P., Morris, P. E., & Townsend, L. B. (2005). D-RIBONOLACTONE AND 2,3-ISOPROPYLIDENE(D-RIBONOLACTONE). Organic Syntheses, 82, 75.
- Sigma-Aldrich. Safety Data Sheet for tert-Butyldiphenylsilyl chloride. (Product Number 193794).
- Fisher Scientific. Safety Data Sheet for Imidazole. (Product Number AC122010010).
Sources
- 1. rsc.org [rsc.org]
- 2. Remdesivir - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Total synthesis of remdesivir - PMC [pmc.ncbi.nlm.nih.gov]
- 4. rsc.org [rsc.org]
- 5. repository.ias.ac.in [repository.ias.ac.in]
- 6. Effect of GS-441524 in combination with the 3C-like protease inhibitor GC376 on the treatment of naturally transmitted feline infectious peritonitis - PMC [pmc.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. taylorandfrancis.com [taylorandfrancis.com]
- 9. Efficacy of GS-441524 for Feline Infectious Peritonitis: A Systematic Review (2018–2024) - PMC [pmc.ncbi.nlm.nih.gov]
